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Compound of Interest

Compound Name: RO5488608

Cat. No.: B10772673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on the compound

RO5488608, with a focus on its fundamental molecular properties. While in-depth experimental

data and pathway analyses are not publicly available at this time, this document serves to

consolidate the known chemical information for future research and development efforts.

Core Molecular Data
The foundational chemical properties of RO5488608, identified through public chemical

databases under the alternative identifier RO-02-70608, are summarized below.

Property Value Source

Molecular Formula C₂₃H₁₈Cl₃N₃O₄ PubChem

Molecular Weight 506.8 g/mol PubChem

Experimental Protocols and Signaling Pathways
As of the latest literature review, detailed experimental protocols, including methodologies for

synthesis, purification, or biological assays specifically involving RO5488608, are not described

in publicly accessible scientific literature. Consequently, information regarding its mechanism of

action, specific biological targets, and associated signaling pathways remains unelucidated.
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No specific signaling pathways have been identified or characterized in relation to the activity of

RO5488608. Therefore, the creation of signaling pathway diagrams is not possible at this time.

Future Directions
The absence of detailed biological data for RO5488608 presents an opportunity for novel

research. Future investigations could focus on:

Target Identification: Elucidating the primary molecular target(s) of RO5488608 is a critical

first step. This could involve techniques such as affinity chromatography, chemical

proteomics, or computational target prediction.

Mechanism of Action Studies: Once a target is identified, further research will be necessary

to understand how RO5488608 modulates its activity (e.g., as an inhibitor, agonist, or

allosteric modulator).

Cellular and In Vivo Studies: Characterizing the effects of RO5488608 in relevant cell-based

assays and animal models will be essential to determine its potential therapeutic

applications.

This document will be updated as new information regarding RO5488608 becomes available in

the scientific literature.

To cite this document: BenchChem. [RO5488608: A Technical Overview of a Novel
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10772673#ro5488608-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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